Cas no 300556-63-2 (methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 300556-63-2
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• MDL: MFCD01847175
• CID: 3088201
• PubChem ID: 2891692
• Update Time: 2025-06-08

methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-2-methylbenzofuran-3-carboxylate
• 5-HYDROXY-2-METHYL-BENZOFURAN-3-CARBOXYLIC ACID METHYL ESTER
• OTAVA-BB BB0105920006
• Methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate
• CB04402
• STK878807
• Z275255794
• 964-852-3
• HMS1379D19
• Methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate, AldrichCPR
• AKOS000272676
• CCG-108476
• ChemDiv2_003605
• IDI1_002320
• SR-01000456767
• methyl5-hydroxy-2-methyl-1-benzofuran-3-carboxylate
• CBMicro_002785
• F0308-0014
• Oprea1_232560
• 300556-63-2
• CS-0117110
• SR-01000456767-1
• BIM-0002769.P001
• SCHEMBL5881512
• MFCD01847175
• EN300-9537693
• SMSF0018522
• methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate

• MDL： MFCD01847175
• Inchi： 1S/C11H10O4/c1-6-10(11(13)14-2)8-5-7(12)3-4-9(8)15-6/h3-5,12H,1-2H3
• InChI Key： QZLJYWONHJSRPM-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 206.05790880Da
• Monoisotopic Mass: 206.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.7Ų

methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate

Recent Advances in the Study of Methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 300556-63-2)

Methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 300556-63-2) is a benzofuran derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. Benzofuran compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This research brief aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the synthetic pathways for methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate, with a particular emphasis on green chemistry approaches. Researchers have developed efficient and environmentally friendly methods for its synthesis, such as catalytic oxidation and microwave-assisted reactions. These methods not only improve yield and purity but also reduce the environmental impact of chemical synthesis. The compound's structural features, including the hydroxyl and carboxylate groups, make it a promising scaffold for further chemical modifications.

In terms of biological activity, methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate has demonstrated notable antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a potential candidate for developing new antibiotics.

Additionally, this benzofuran derivative has shown promise in anticancer research. Preliminary in vitro studies indicate that it exhibits selective cytotoxicity against certain cancer cell lines, such as breast and lung adenocarcinoma. Researchers are investigating its potential to inhibit key signaling pathways involved in tumor growth and metastasis. However, further in vivo studies are needed to validate these findings and assess its safety profile.

The compound's anti-inflammatory properties have also been explored. A recent study in Bioorganic & Medicinal Chemistry Letters demonstrated that methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate can modulate the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural optimization to enhance its pharmacokinetic properties while maintaining its biological activity.

In conclusion, methyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 300556-63-2) represents a versatile compound with significant potential in drug discovery. Its diverse biological activities, coupled with advances in synthetic methodologies, make it a valuable subject of ongoing research. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.